Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate
Overview
Description
Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate (MDC) is a synthetic compound with a wide range of applications in both scientific research and industry. MDC is a versatile compound, as it can be used as a starting material for the synthesis of other compounds, or as a reagent in a variety of reactions. MDC is also used in the production of pharmaceuticals, food additives, and other industrial chemicals. In addition, MDC has been studied for its potential therapeutic applications, as it has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties.
Scientific Research Applications
“Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate” is a chemical compound with the CAS Number: 22955-77-7 . It has a molecular weight of 190.2 and its IUPAC name is methyl 1-oxo-2-indanecarboxylate . This compound is typically stored at room temperature in an inert atmosphere .
It’s important to note that while this compound might have potential applications in various fields, specific details about its use in scientific research are not readily available. For comprehensive information, it would be best to refer to peer-reviewed scientific literature or databases dedicated to chemical research.
- This compound is widely used in the field of organic synthesis .
- It can serve as an intermediate or reaction reagent in various organic reactions .
- The specific methods of application or experimental procedures would depend on the particular reaction being carried out. Typically, these reactions are conducted under controlled conditions in a laboratory setting .
- The outcomes of these reactions can vary widely, depending on the specific reaction and the other reagents used .
- This compound can also be used in research applications, such as the synthesis of complexes .
- In this context, it might be used to synthesize new compounds or materials for study .
- The specific methods of application would depend on the particular research being conducted .
- The outcomes of this research could potentially lead to new discoveries or advancements in the field .
Organic Synthesis
Research Applications
Handling and experimentation with chemical compounds should always be conducted by trained professionals in a controlled laboratory environment, following all necessary safety protocols . Always refer to the Material Safety Data Sheet (MSDS) for information on handling and potential hazards .
- This compound is widely used in the field of organic synthesis .
- It can serve as an intermediate or reaction reagent in various organic reactions .
- The specific methods of application or experimental procedures would depend on the particular reaction being carried out. Typically, these reactions are conducted under controlled conditions in a laboratory setting .
- The outcomes of these reactions can vary widely, depending on the specific reaction and the other reagents used .
- This compound can also be used in research applications, such as the synthesis of complexes .
- In this context, it might be used to synthesize new compounds or materials for study .
- The specific methods of application would depend on the particular research being conducted .
- The outcomes of this research could potentially lead to new discoveries or advancements in the field .
Organic Synthesis
Research Applications
properties
IUPAC Name |
methyl 1-oxo-2,3-dihydroindene-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3/c1-14-11(13)8-2-4-9-7(6-8)3-5-10(9)12/h2,4,6H,3,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYKBHCRUMAMBPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C(=O)CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70438876 |
Source
|
| Record name | Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70438876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate | |
CAS RN |
68634-02-6 |
Source
|
| Record name | Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70438876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
